1-(5-chloro-2-methylphenyl)-N-(2,2-dimethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-N-(2,2-dimethoxyethyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H18ClN5O2/c1-10-4-5-11(17)6-13(10)22-16-12(7-21-22)15(19-9-20-16)18-8-14(23-2)24-3/h4-7,9,14H,8H2,1-3H3,(H,18,19,20)
• InChI Key: BBRXCKSDDOKUPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C3=NC=NC(=C3C=N2)NCC(OC)OC
• Molecular Formula: C16H18ClN5O2
• Molecular Weight: 347.80 g/mol

Description

1-(5-chloro-2-methylphenyl)-N-(2,2-dimethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C16H18ClN5O2 and its molecular weight is 347.8. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of Heterocyclic Amines

Carcinogenicity and Exposure Assessment :

• HCAs such as 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) are recognized for their carcinogenic potential. These compounds are formed during the cooking of meat at high temperatures and have been implicated in various forms of cancer including prostate and breast cancer. The research emphasizes the importance of understanding the mechanisms of action of HCAs and the need for exposure assessment in human populations to mitigate cancer risks associated with dietary intake of these compounds (Cross et al., 2005), (Lightfoot et al., 2000).

Metabolism and Biomonitoring :

• Studies have focused on the metabolism of HCAs in humans and animals, highlighting the role of specific enzymes in the bioactivation and detoxification of these compounds. Biomonitoring efforts, including the analysis of HCA metabolites in biological samples such as urine and hair, offer insights into the extent of exposure and potential health risks. These approaches contribute to the development of risk assessment models and public health interventions to reduce exposure to carcinogens (Bessette et al., 2009), (Ueyama et al., 2022).

Environmental and Occupational Exposure :

• Research also encompasses the environmental and occupational exposure to HCAs and their precursors, including the assessment of levels in cooked foods and the impact of cooking methods on HCA formation. These studies are critical for developing dietary guidelines and occupational safety standards to minimize exposure to potentially harmful compounds (Rohrmann & Becker, 2002), (Sinha et al., 1994).